Cas no 2091-61-4 (1-Chloro-2-(4-Nitrophenoxy)Benzene)

• Product Name: 1-Chloro-2-(4-Nitrophenoxy)Benzene
• CAS No: 2091-61-4
• MF: C₁₂H₈ClNO₃
• MW: 249.649822235107
• CID: 260811
• PubChem ID: 16408
• Update Time: 2025-10-19

1-Chloro-2-(4-Nitrophenoxy)Benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-2-(4-nitrophenoxy)-
• 1-Chloro-2-(4-nitrophenoxy)benzene
• 2'-Chloro-4-nitrobiphenyl ether
• 2'-chloro-4-nitrodiphenyl ether
• 2-Chlorophenyl 4'-nitrophenyl ether
• EINECS 218-243-8
• ETHER,o-CHLOROPHENYL p-NITROPHENYL
• o-Chlorophenyl-p-nitrophenylaether
• 2091-61-4
• Benzene, 1-chloro-2-(4-nitrophenoxy)- (9CI)
• SCHEMBL6901140
• NS00026761
• BRN 1883196
• ETHER, o-CHLOROPHENYL p-NITROPHENYL
• A815015
• CAA09161
• CHEMBL2270115
• BS-22044
• Benzene, 1-chloro-2-(4-nitrophenoxy)-
• p-(Chlorophenoxy)-nitrobenzene
• DTXSID60175066
• 2-Chloro-1-(4-nitrophenoxy)benzene
• 1-Chloro-2-(4-Nitrophenoxy)Benzene

• Inchi： 1S/C12H8ClNO3/c13-11-3-1-2-4-12(11)17-10-7-5-9(6-8-10)14(15)16/h1-8H
• InChI Key： YRXPWHHZVCKCLN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.01900
• Monoisotopic Mass: 249.019271
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 3.9

Experimental Properties

• Density: 1.358
• Boiling Point: 333.1°Cat760mmHg
• Flash Point: 155.2°C
• Refractive Index: 1.614
• PSA: 55.05000
• LogP: 4.56370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1-Chloro-2-(4-Nitrophenoxy)Benzene

Recent Advances in the Study of 1-Chloro-2-(4-Nitrophenoxy)Benzene (CAS: 2091-61-4) in Chemical Biology and Pharmaceutical Research

1-Chloro-2-(4-Nitrophenoxy)Benzene (CAS: 2091-61-4) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its chloro and nitrophenoxy functional groups, has been the subject of various studies aimed at exploring its chemical properties, biological activities, and potential therapeutic uses. The latest research highlights its role as a versatile intermediate in organic synthesis and its emerging significance in drug discovery and development.

Recent studies have focused on the synthesis and characterization of 1-Chloro-2-(4-Nitrophenoxy)Benzene, with particular emphasis on its reactivity and stability under different conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its molecular structure and confirm its purity. These studies have provided valuable insights into the compound's behavior in various chemical environments, which is crucial for its application in more complex synthetic pathways.

In the realm of biological research, 1-Chloro-2-(4-Nitrophenoxy)Benzene has been investigated for its potential pharmacological properties. Preliminary in vitro studies suggest that this compound may exhibit moderate inhibitory effects on certain enzymes and receptors, making it a candidate for further exploration in drug development. Researchers are particularly interested in its potential as a scaffold for designing novel bioactive molecules, given its unique structural features and reactivity.

One of the most promising areas of research involves the use of 1-Chloro-2-(4-Nitrophenoxy)Benzene as a building block for the synthesis of more complex pharmaceutical agents. Recent publications have demonstrated its utility in the preparation of heterocyclic compounds, which are often key components in drugs targeting various diseases. The compound's ability to undergo selective functionalization reactions has been leveraged to create diverse molecular architectures with potential therapeutic benefits.

Despite these advancements, challenges remain in fully understanding the safety and toxicity profile of 1-Chloro-2-(4-Nitrophenoxy)Benzene. Current research is addressing these concerns through comprehensive toxicological studies and computational modeling to predict its behavior in biological systems. These efforts are essential for ensuring the compound's suitability for further pharmaceutical applications and regulatory approval.

In conclusion, 1-Chloro-2-(4-Nitrophenoxy)Benzene (CAS: 2091-61-4) represents a compound of growing interest in chemical biology and pharmaceutical research. Its unique chemical properties and potential biological activities make it a valuable subject for ongoing and future studies. As research progresses, this compound may pave the way for the development of new therapeutic agents and contribute to advancements in synthetic chemistry and drug discovery.